3-Fluoro-4-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95%

• IUPAC Name: 3-fluoro-4-(5-methoxycarbonylthiophen-3-yl)benzoic acid
• InChI: InChI=1S/C13H9FO4S/c1-18-13(17)11-5-8(6-19-11)9-3-2-7(12(15)16)4-10(9)14/h2-6H,1H3,(H,15,16)
• InChI Key: PGMWXPBEXZMGHF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CS1)C2=C(C=C(C=C2)C(=O)O)F
• Molecular Formula: C13H9FO4S
• DSSTOX Substance ID: DTXSID40690989
• Molecular Weight: 280.27 g/mol
• CAS RN: 1261942-68-0

Description

3-Fluoro-4-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, or FMTB, is a synthetic organic compound with a wide variety of applications in scientific research. FMTB is a derivative of benzoic acid, containing a 5-methoxycarbonylthiophen-3-yl group. It is a white, crystalline solid with a melting point of 204-206°C. FMTB has been used in various laboratory experiments, including as a reagent for the synthesis of other compounds, and as a catalyst in organic reactions. Additionally, it has been used in biochemical and physiological research, as well as in the development of new pharmaceuticals.

Mechanism of Action

The mechanism of action of FMTB is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). Inhibition of these enzymes has been shown to have a variety of effects, including anti-inflammatory, anti-cancer, and anti-allergic effects. Additionally, FMTB has been shown to inhibit the activity of certain proteins, such as NF-κB, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects
FMTB has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that FMTB has anti-inflammatory and anti-allergic effects, as well as anti-cancer properties. Additionally, FMTB has been shown to inhibit the activity of certain enzymes and proteins, such as NF-κB and cyclooxygenase-2 (COX-2). In vivo studies have demonstrated that FMTB has a protective effect against inflammation and oxidative stress, as well as being able to reduce the symptoms of certain diseases, such as asthma and rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

FMTB has a number of advantages for laboratory experiments. It is a relatively inexpensive reagent, and can be easily synthesized using readily available materials. Additionally, FMTB has a wide variety of applications in various laboratory experiments, including as a reagent for the synthesis of other compounds, and as a catalyst in organic reactions. However, FMTB also has some limitations. It is a relatively unstable compound, and can degrade over time. Additionally, FMTB can be toxic if not handled properly.

Future Directions

There are a number of potential future directions for research into the use of FMTB. One potential direction is to further explore the biochemical and physiological effects of FMTB, and to determine how it can be used to treat various diseases, such as asthma and rheumatoid arthritis. Additionally, further research could be conducted into the synthesis of FMTB derivatives, and into the development of new pharmaceuticals based on FMTB. Finally, further research could be conducted into the mechanism of action of FMTB, and into the potential toxic effects of FMTB.

Synthesis Methods

FMTB can be synthesized in a variety of ways. The most common method is the reaction of 5-methoxycarbonylthiophen-3-yl bromide with potassium fluoride in acetonitrile. This reaction results in the formation of a 3-fluorobenzoic acid derivative, which can then be purified by recrystallization. Other methods of synthesis include the reaction of 5-methoxycarbonylthiophen-3-yl chloride with potassium fluoride in acetonitrile, the reaction of 5-methoxycarbonylthiophen-3-yl bromide with sodium fluoride in acetonitrile, and the reaction of 5-methoxycarbonylthiophen-3-yl chloride with sodium fluoride in acetonitrile.

Scientific Research Applications

FMTB has been used in a variety of scientific research applications. It has been used as a reagent for the synthesis of other compounds, such as 2-fluoro-4-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid and 5-fluoro-2-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid. Additionally, it has been used as a catalyst in organic reactions, such as the synthesis of 2-chloro-3-fluoro-4-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid. FMTB has also been used in biochemical and physiological experiments, such as the study of the effects of drugs on the body. Furthermore, it has been used in the development of new pharmaceuticals, such as the synthesis of 2-chloro-3-fluoro-4-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid derivatives.